Cas no 61533-55-9 (2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-)

• Product Name: 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-
• CAS No: 61533-55-9
• MF: C₂₆H₃₀N₄O₄
• MW: 462.540806293488
• CID: 475915
• PubChem ID: 71394881
• Update Time: 2025-04-19

2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-[2-[3,5-dioxo-4-(2-phenylethyl)piperazin-1-yl]ethyl]-1-(2-phenylethyl)piperazine-2,6-dione
• 61533-55-9
• 4,4'-(Ethane-1,2-diyl)bis[1-(2-phenylethyl)piperazine-2,6-dione]
• DTXSID00816547
• 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-

• Inchi： 1S/C26H30N4O4/c31-23-17-27(18-24(32)29(23)13-11-21-7-3-1-4-8-21)15-16-28-19-25(33)30(26(34)20-28)14-12-22-9-5-2-6-10-22/h1-10H,11-20H2
• InChI Key： GZXCSUGNWNJXMG-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(N1CCC1C=CC=CC=1)=O)CCN1CC(N(CCC2C=CC=CC=2)C(C1)=O)=O

Computed Properties

• Exact Mass: 462.2269
• Monoisotopic Mass: 462.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.24